Cas no 2172520-57-7 (6,7-difluoro-1,2-benzoxazole)

• Product Name: 6,7-difluoro-1,2-benzoxazole
• CAS No: 2172520-57-7
• MF: C₇H₃F₂NO
• MW: 155.101628541946
• CID: 6478711
• PubChem ID: 123143199
• Update Time: 2025-06-14

6,7-difluoro-1,2-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 6,7-difluoro-1,2-benzoxazole
• 2172520-57-7
• EN300-1460833

• Inchi： 1S/C7H3F2NO/c8-5-2-1-4-3-10-11-7(4)6(5)9/h1-3H
• InChI Key： GAPBRZHFSWBCPP-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2C=NOC=21)F

Computed Properties

• Exact Mass: 155.01827004g/mol
• Monoisotopic Mass: 155.01827004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Additional information on 6,7-difluoro-1,2-benzoxazole

Recent Advances in the Study of 6,7-Difluoro-1,2-benzoxazole (CAS: 2172520-57-7) in Chemical Biology and Pharmaceutical Research

The compound 6,7-difluoro-1,2-benzoxazole (CAS: 2172520-57-7) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This heterocyclic structure, characterized by its fluorine substitutions at the 6 and 7 positions, has demonstrated significant potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have focused on its unique electronic properties, which enhance binding affinity and metabolic stability, making it an attractive candidate for therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 6,7-difluoro-1,2-benzoxazole as a core structure in the design of novel EGFR inhibitors. The research team synthesized a series of derivatives and evaluated their inhibitory activity against mutant EGFR isoforms, which are often implicated in non-small cell lung cancer (NSCLC). The results indicated that certain derivatives exhibited nanomolar potency and high selectivity, with compound 2172520-57-7 showing particularly promising pharmacokinetic profiles in preclinical models.

In addition to its applications in oncology, 6,7-difluoro-1,2-benzoxazole has been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound displayed broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The fluorine atoms were found to play a critical role in enhancing membrane permeability and disrupting bacterial cell wall synthesis, as confirmed through molecular docking studies and in vitro assays.

Another area of interest is the compound's potential in central nervous system (CNS) drug development. Researchers have noted that the benzoxazole core, combined with fluorine substitutions, can improve blood-brain barrier (BBB) penetration. A 2024 study in ACS Chemical Neuroscience demonstrated that 6,7-difluoro-1,2-benzoxazole derivatives could modulate GABA-A receptors, suggesting applications in treating anxiety and epilepsy. The study highlighted the importance of the fluorine atoms in optimizing receptor binding and reducing off-target effects.

Despite these advancements, challenges remain in the large-scale synthesis and formulation of 6,7-difluoro-1,2-benzoxazole-based compounds. Recent efforts have focused on developing more efficient synthetic routes, as reported in Organic Process Research & Development. A team successfully optimized a one-pot synthesis method, achieving higher yields and purity for compound 2172520-57-7, which could facilitate its broader use in drug discovery pipelines.

In conclusion, 6,7-difluoro-1,2-benzoxazole (CAS: 2172520-57-7) represents a versatile and pharmacologically valuable scaffold with applications spanning oncology, infectious diseases, and CNS disorders. Ongoing research aims to further elucidate its mechanisms of action and expand its therapeutic potential. Future studies will likely explore its utility in combination therapies and targeted drug delivery systems, leveraging its unique chemical properties for improved clinical outcomes.